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For Researchers, Scientists, and Drug Development Professionals

Introduction
Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in

signal transduction pathways of various hematopoietic cells.[1] It is involved in mediating

cellular responses such as proliferation, differentiation, and phagocytosis.[1] Dysregulation of

Syk activity has been implicated in various diseases, including autoimmune disorders, allergic

reactions, and hematological malignancies. This makes Syk an attractive therapeutic target for

drug development. Syk-IN-8 is a known inhibitor of Syk, targeting its kinase activity.[2] These

application notes provide a detailed protocol for conducting an in vitro kinase assay to evaluate

the inhibitory activity of Syk-IN-8 against Syk kinase. The protocol is based on the ADP-Glo™

Kinase Assay, a robust and sensitive luminescent method for measuring kinase activity.

Signaling Pathway of Syk
Syk is a key mediator in multiple signaling pathways, often initiated by immunoreceptors. Upon

receptor activation, Syk is recruited to the cell membrane and is itself activated through

phosphorylation. Activated Syk then phosphorylates downstream substrates, initiating a

signaling cascade that can involve pathways such as the PI3K-AKT, Ras-ERK, and PLCγ-NFAT

pathways, ultimately leading to a cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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